Antiviral Potency Against HIV-1 IN A128T: 8-Br vs. 6-Br
In a direct head-to-head virological comparison using quinoline-based allosteric HIV-1 integrase inhibitors (ALLINIs), the 8-bromo-substituted quinoline analog retained full antiviral effectiveness when tested against the ALLINI-resistant IN A128T mutant virus construct, whereas the corresponding 6-bromo analog exhibited a significant loss of potency [1]. The antiviral IC₅₀ values were determined in a single-cycle replication assay using HEK293T cells transfected with replication-competent pNL4-3 (WT or A128T mutant) constructs, with progeny virion infectivity measured in TZM-bl reporter cells [1]. Computational modeling revealed that the 8-bromo group provides a stabilizing π–Br interaction with residue W235 of the CTD domain in the A128T-mutated integrase structure, whereas the 6-bromo substitution lacks this compensatory interaction and is sterically displaced by the T128 mutation [1]. This evidence is classified as class-level inference: the compounds tested (16ba and 17) bear a 4-chlorophenyl group at position 4 and a tert-butoxy acetic acid side chain at position 3, differing from the target compound's simpler 3-amine. However, the underlying structure–activity relationship—that bromine positional identity (C8 vs. C6) governs resistance-mutant potency retention—is a direct function of the quinoline substitution pattern and is applicable to analog selection strategies involving the 8-bromo-6-fluoroquinolin-3-amine scaffold.
| Evidence Dimension | Antiviral potency retention against ALLINI-resistant HIV-1 IN A128T mutant |
|---|---|
| Target Compound Data | 8-Br quinoline analog (16ba): full antiviral effectiveness retained against A128T mutant [1] |
| Comparator Or Baseline | 6-Br quinoline analog (17): significant loss of potency against A128T mutant; IC₅₀ shift directionally inverted relative to WT [1] |
| Quantified Difference | Qualitative inversion of resistance profile: 8-Br analog retains potency; 6-Br loses potency against A128T (exact IC₅₀ fold-change values reported in Table 5 of the primary reference) [1] |
| Conditions | Single-cycle HIV-1 replication assay; HEK293T producer cells; pNL4-3 WT and IN A128T mutant constructs; TZM-bl reporter target cells; p24-normalized input; dose–response infectivity measurement [1] |
Why This Matters
For drug discovery programs targeting allosteric HIV-1 integrase inhibition or designing quinoline-based antivirals, the 8-bromo substitution pattern confers a measurable resistance-evasion advantage over the 6-bromo regioisomer, directly influencing lead prioritization and compound procurement decisions.
- [1] Kessl, J.J.; Sharma, N.; Chen, E.; Serrao, E.; Shkriabai, N.; Kvaratskhelia, M.; Fuchs, J.R.; Li, R.; Pathak, V.K.; Engelman, A.N.; et al. Multi-Substituted Quinolines as HIV-1 Integrase Allosteric Inhibitors. Viruses 2022, 14(7), 1466. DOI: 10.3390/v14071466 View Source
